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Mubritinib at a Glance

Mubritinib (TAK-165) is an investigational small molecule with a chemical formula of C25H23F3N402 and

a molar mass of 468.48 g/mol [1] [2]. The table below summarizes its core characteristics.

Property Description

Primary Known Targets Receptor tyrosine-protein kinase erbB-2 (HER2); Epidermal growth factor
receptor (EGFR) [1].

Later Identified Target Mitochondrial Electron Transport Chain (ETC) Complex | [3] [4].

Original Investigational Treatment of HER2-positive cancers (e.g., breast cancer) [1] [5] [2].
Use

Repurposing Potential Acute Myeloid Leukemia (AML); Primary Effusion Lymphoma (PEL) [3] [4]
[6].

Total Synthesis of Mubritinib

A 2021 publication describes a practical five-step total synthesis of Mubritinib, praised for its improved

yield and potential for industrial-scale production [7]. The key steps are outlined below.
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Step Reaction Purpose

1 Friedel-Crafts acylation Constructs an initial carbon framework.

2 Click reaction Constructs the triazole ring system.

3 Reduction Modifies a functional group to a desired state.

4 Bredereck oxazole synthesis Forms the critical oxazole ring.

5 Demethylation Final modification to produce the active drug substance.

The synthesis strategically uses a Click reaction and the Bredereck oxazole synthesis to build the triazole
and oxazole ring systems, respectively [7]. The oxazole ring is a crucial structural feature that forms key

interactions in the HER?2 kinase domain [5].

Experimental Protocol & Characterization

For the described five-step synthesis, you would typically follow this general workflow for the final

compound. Supporting information for the 2021 synthesis paper is available online [7].
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Biological Evaluation & Mechanism

Mubritinib's anti-cancer effects involve multiple mechanisms. The diagram below illustrates its dual

mechanisms of action in different cancer types.
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For quantitative assessment of Mubritinib's anti-proliferative activity, researchers determine the Growth

Inhibition 50 (GIso) value, which is the drug concentration that inhibits 50% of cell growth.

Cell Line  Cancer Type KSHV Status Glso (nM) Citation
BC3 Primary Effusion Lymphoma (PEL) KSHV+ 13.45 nM [3]
BCBL1 Primary Effusion Lymphoma (PEL) KSHV+ 17.1 nM [3]
BC1 Primary Effusion Lymphoma (PEL) KSHV+ 7.5nM [3]
Ramos Burkitt's Lymphoma KSHV- 400 nM [3]
LCL352 Lymphoblastoid EBV+ 200 nM [3]
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Cell Line  Cancer Type KSHV Status Glso (nM) Citation

HL60 Acute Myeloid Leukemia (AML) - Synergy with ATRA [6]

Research Implications & Future Directions

The discovery of Mubritinib's inhibition of mitochondrial ETC Complex I revealed that certain cancer
cells are uniquely dependent on oxidative phosphorylation (OXPHOS) for survival, challenging the
long-held "Warrburg effect" assumption [4]. This provides a strong rationale for repurposing Mubritinib for
OXPHOS-dependent cancers like AML and PEL [3] [4]. Furthermore, Mubritinib shows a strong
synergistic effect with All-Trans Retinoic Acid (ATRA) in promoting differentiation of AML cells,

suggesting a promising combination therapy strategy [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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